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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476

CAS Number: 131479-19-1

Abstract

Lasiol, a naturally occurring chiral molecule with the IUPAC name (2S,3S)-2,3,6-trimethylhept-
5-en-1-ol, has garnered interest in various scientific disciplines. This technical guide provides a
comprehensive overview of its chemical and physical properties, safety information, and
available experimental data. The information is presented in a structured format to support
researchers, scientists, and drug development professionals in their work with this compound.

Chemical and Physical Data

Lasiol is a monoterpene alcohol with the molecular formula C10H200.[1] Its chemical structure
and key identifying information are summarized below.
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Property Value Source

CAS Number 131479-19-1 [1]

Molecular Formula C10H200 [1]

Molecular Weight 156.26 g/mol [1]
(2S,3S)-2,3,6-trimethylhept-5-

IUPAC Name [1]
en-1-ol

Lasiol, 2,3,6-Trimethyl-5-
Synonyms [1]
hepten-1-ol

A summary of its known physical properties is provided in the table below. It is important to note
that some of these values are estimated.

Property Value Source
Boiling Point 219.9 °C (estimated)

Flash Point 98.6 °C (estimated)

logP (o/w) 3.27 (estimated)

244.8 mg/L at 25 °C

Water Solubility (estimated)
estimate

Safety Information

A comprehensive Safety Data Sheet (SDS) with specific GHS pictograms and hazard
statements for Lasiol is not readily available. General safety precautions for handling
laboratory chemicals should be followed. Based on the available information for similar
chemical structures, it is advisable to handle Lasiol with care, using appropriate personal
protective equipment (PPE), including gloves and safety glasses. Work should be conducted in
a well-ventilated area.

Experimental Protocols & Biological Activity
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Detailed experimental protocols for the synthesis of Lasiol are not extensively published.
However, the synthesis of structurally related pheromones often involves multi-step chemical
and/or enzymatic asymmetric reactions. These methods can include the use of chiral starting
materials, chemical asymmetric reactions, and enzymatic asymmetric reactions to achieve the
desired stereochemistry.

Information regarding the specific biological activity of Lasiol and its involvement in signaling
pathways is limited in publicly accessible literature. As a pheromone, its primary biological role
is likely in chemical communication between organisms. Pheromones typically bind to specific
receptors, initiating a signal transduction cascade that leads to a behavioral or physiological
response. Further research is needed to elucidate the specific receptors and signaling
pathways associated with Lasiol.

Logical Relationships in Pheromone Signaling

The following diagram illustrates a generalized logical workflow for identifying and
characterizing a pheromone like Lasiol. This process starts with the observation of a biological
response and proceeds through chemical identification to the elucidation of its biological
function.
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A generalized workflow for pheromone characterization.

Conclusion

Lasiol is a chiral monoterpene alcohol with established basic chemical properties. However,
there is a notable lack of detailed public information regarding its specific synthesis protocols,
biological activity, associated signaling pathways, and comprehensive safety data. This guide
highlights the current knowledge and identifies areas where further research is required to fully
understand the scientific and potential drug development applications of this molecule. The
provided logical workflow for pheromone characterization can serve as a roadmap for future
investigations into Lasiol and similar semiochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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